Cas no 14527-03-8 (2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl-)

• Product Name: 2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl-
• CAS No: 14527-03-8
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 158831
• PubChem ID: 26723
• Update Time: 2025-04-19

2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanamine,N,4-dimethyl-N-2-propyn-1-yl-
• N,4-dimethyl-N-prop-2-ynylheptan-2-amine
• DTXSID90932548
• HEXYLAMINE, N-2-PROPYNYL-N,1,3-TRIMETHYL-
• N-2-Propynyl-N,1,3-trimethylhexylamine
• 14527-03-8
• BRN 1856028
• N,4-Dimethyl-N-(prop-2-yn-1-yl)heptan-2-amine

• Inchi： 1S/C12H23N/c1-6-8-11(3)10-12(4)13(5)9-7-2/h2,11-12H,6,8-10H2,1,3-5H3
• InChI Key： GFGPHAYTCYPXPP-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)C(C)CC(C)CCC

Computed Properties

• Exact Mass: 181.18319
• Monoisotopic Mass: 181.18305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.6

Experimental Properties

• Density: 0.83
• Boiling Point: 234.2°Cat760mmHg
• Flash Point: 87°C
• Refractive Index: 1.453
• PSA: 3.24